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Compound of Interest

Compound Name: Ferric hydroxide

Cat. No.: B073172 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety during the

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the use of Ferric Hydroxide, including personal protective

equipment (PPE) guidelines, operational plans, and disposal procedures.

Hazard Identification
Ferric hydroxide is classified as a hazardous substance. It is known to cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3]

Therefore, adherence to strict safety protocols is required.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against exposure. The

following table summarizes the recommended PPE for handling ferric hydroxide.
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PPE Category Specification Standard Compliance

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

EN 166 (EU) or NIOSH (US)

approved.[1][3]

Skin Protection

Chemical impermeable gloves

and fire/flame resistant and

impervious clothing.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[3]

Respiratory Protection

A full-face respirator with an

appropriate particle filter is

recommended if exposure

limits are exceeded or if

irritation is experienced.

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4]

Occupational Exposure Limits

While many safety data sheets for ferric hydroxide state that occupational exposure limit

values are not available[1], a Time-Weighted Average (TWA) is provided for iron hydroxide

oxide, a related compound.

Compound Agency TWA

Iron hydroxide oxide ACGIH 1 mg/m³

Iron hydroxide oxide OSHA 1 mg/m³

Iron hydroxide oxide NIOSH 1 mg/m³

Table data sourced from Fisher Scientific Safety Data Sheet.[4]

Operational Plan: Step-by-Step Guidance
1. Donning PPE

A systematic approach to putting on PPE is crucial to ensure complete protection.

Hand Hygiene: Start by washing and drying your hands thoroughly.
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Gown/Lab Coat: Put on a lab coat or gown, ensuring it is fully fastened.

Respiratory Protection: If required, don your respirator. Ensure a proper fit and seal.

Eye and Face Protection: Put on safety goggles or a face shield.

Gloves: Don chemical-resistant gloves, ensuring they overlap the cuffs of your lab coat.

Inspect gloves for any signs of damage before use.[3]

2. Handling Ferric Hydroxide

Always handle ferric hydroxide in a well-ventilated area, preferably within a fume hood.[1]

[5]

Avoid the formation of dust and aerosols.[1][3]

Use non-sparking tools to prevent ignition sources.[1]

Avoid contact with skin and eyes.[1][3]

Wash hands thoroughly after handling the substance.[1]

3. Doffing PPE

The removal of PPE should be done in a manner that prevents cross-contamination.

Gloves: Remove gloves first, peeling them off from the cuff to the fingertips, turning them

inside out.

Gown/Lab Coat: Untie or unfasten the gown and peel it away from your body, touching only

the inside.

Hand Hygiene: Perform hand hygiene.

Eye and Face Protection: Remove goggles or face shield from the back.

Respiratory Protection: Remove the respirator from the back.

Final Hand Hygiene: Wash your hands thoroughly one last time.
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Emergency and Disposal Plan
Emergency First-Aid Procedures

In case of eye contact: Immediately rinse cautiously with water for several minutes.[1][3] If

present, remove contact lenses and continue rinsing.[1][3] Seek medical attention.[3]

In case of skin contact: Take off contaminated clothing immediately and wash the affected

area with plenty of water.[1][3] If skin irritation occurs, get medical help.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][3] If you

feel unwell, get medical help.[1]

If swallowed: Rinse the mouth with water.[3] Do not induce vomiting and call a doctor or

poison control center immediately.[3]

Spill Cleanup

Evacuate personnel to a safe area and ensure adequate ventilation.[1][3]

Wear the appropriate PPE as outlined above.

Contain the spill to prevent it from entering drains.[1][3]

For solid spills, collect the material using spark-proof tools and place it in a suitable, closed

container for disposal.[1][6] Avoid creating dust.[6]

For liquid spills, use a non-combustible absorbent material like sand or earth to soak up the

spill.[7]

Clean the spill area thoroughly with water.[6]

Disposal Plan

Dispose of ferric hydroxide and any contaminated materials in accordance with applicable

local, regional, and national laws and regulations.[1][3]

Contaminated PPE should be placed in a sealed bag and disposed of as hazardous waste.
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Do not allow the chemical to enter drains or the environment.[1][3]

Containers of ferric hydroxide should be stored in a well-ventilated place with the container

tightly closed.[1][3]

Visual Workflow for PPE Selection and Use
The following diagram illustrates the logical steps for selecting and using personal protective

equipment when handling ferric hydroxide.
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Ferric Hydroxide PPE Workflow

Preparation Phase

Execution Phase

Post-Execution Phase

Task Assessment:
Review SDS and Procedures

Select Appropriate PPE:
- Goggles/Face Shield
- Impermeable Gloves

- Lab Coat
- Respirator (if needed)

Identify Hazards

Don PPE
(Correct Sequence)

Proceed to Task

Handle Ferric Hydroxide
(In Ventilated Area)

Doff PPE
(Correct Sequence)

Task Complete

Dispose of Contaminated PPE
and Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for PPE selection and use when handling ferric hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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